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Compound Name:
2-Amino-2-deoxy-D-glucose

hydroiodide

CAS No.: 14999-44-1

Cat. No.: B084723

Get Quote

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Compound Focus: D-Glucosamine hydroiodide (CAS: 14999-44-1)

Executive Summary & Structural Causality
In the realm of cartilage engineering and osteoarthritis therapeutics, glucosamine is a

ubiquitous precursor for glycosaminoglycan (GAG) synthesis. However, as formulation

scientists, we must recognize that the free base form of D-glucosamine is notoriously unstable.

At room temperature, the unprotonated amino group rapidly undergoes oxidation and Maillard-

type degradation[1].

To preserve the structural integrity of the amino sugar for long-term storage and precise dosing

in experimental models, it is synthesized as a halide salt. While glucosamine hydrochloride and

sulfate are the industry standards, 2-Amino-2-deoxy-D-glucose hydroiodide (D-Glucosamine

hydroiodide) is specifically utilized in specialized formulations and comparative

pharmacokinetic studies. The hydroiodide variant provides a highly water-soluble matrix and
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introduces an iodine moiety that can serve as a metabolic tracer or provide synergistic

properties in specific tissue microenvironments[2].

Table 1: Physicochemical Properties
Property Specification / Value

Causality / Relevance to
Research

Chemical Name
2-Amino-2-deoxy-D-glucose

hydroiodide

The active D-isomer is

required for biological

recognition by hexokinase.

CAS Number 14999-44-1
Unique identifier for the

hydroiodide salt variant[3].

Molecular Formula C6H14INO5

Indicates the 1:1 stoichiometry

of glucosamine to hydroiodic

acid[3].

Molecular Weight 307.08 g/mol

Critical for calculating precise

molarities in cell culture

dosing[3].

Physical State Solid (Crystalline powder)

Facilitates accurate gravimetric

measurement during reagent

prep.

Solubility Highly soluble in water

Ensures complete dissolution

in aqueous cell culture media

(e.g., DMEM).

Mechanistic Toxicology & Pharmacokinetics
Understanding the safety profile of D-Glucosamine hydroiodide requires decoupling the amino

sugar from the iodide counter-ion.

Amino Sugar Tolerance: Glucosamine exhibits exceptionally low acute oral toxicity in animal

models[4]. It does not induce the ulcerogenic effects typically associated with Non-Steroidal

Anti-Inflammatory Drugs (NSAIDs). While high doses have been theoretically linked to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/US3683076A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-deoxy-D-glucose-hydroiodide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-deoxy-D-glucose-hydroiodide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-deoxy-D-glucose-hydroiodide
https://www.slideserve.com/emily/glucosamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


insulin resistance, clinical studies indicate that recommended dosages do not significantly

alter fasting plasma glucose or insulin levels[4].

Iodide Moiety Considerations: The presence of the iodide ion introduces specific toxicological

considerations. Chronic overexposure to iodide can impact thyroid function. Furthermore,

researchers handling the raw powder must be aware of iodine sensitivity or allergies in

laboratory personnel.

Table 2: Toxicological & Safety Profile (SDS Core)
Hazard Category Assessment

Handling & Mitigation
Strategy

Acute Toxicity Low

Standard laboratory PPE

(gloves, lab coat, safety

glasses).

Skin/Eye Irritation Potential Mild Irritant

Wash exposed skin with soap

and water. Flush eyes for 15

minutes.

Systemic Effects Mild GI upset (high doses)

Avoid ingestion. Use a

chemical fume hood to prevent

inhalation of dust.

Storage Hazards Light & Moisture Sensitive

Critical: Store at 2-8°C,

desiccated, and strictly

protected from light. Exposure

to UV/visible light causes the

iodide ion to oxidize into free

iodine (

), turning the powder

yellow/brown and altering the

compound's molar mass and

efficacy.

Experimental Applications: Cartilage Matrix
Engineering
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In vitro, D-Glucosamine hydroiodide is utilized to stimulate the extracellular matrix (ECM)

production of primary chondrocytes. The mechanism of action is not driven by cellular

proliferation, but rather by providing a massive influx of substrate for the UDP-N-

acetylglucosamine precursor pool, which directly upregulates the synthesis and secretion of

sulfated glycosaminoglycans[5].

D-Glucosamine Hydroiodide
(Cellular Uptake)

Glucosamine-6-Phosphate
(Hexokinase Phosphorylation)

UDP-N-Acetylglucosamine
(Precursor Pool Expansion)

Glycosaminoglycan (GAG)
Chain Elongation

Cartilage Matrix
Stabilization
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Metabolic pathway of D-Glucosamine hydroiodide into cartilage glycosaminoglycans.

Validated Workflow: In Vitro Chondrocyte GAG
Synthesis Assay
To ensure reproducibility and scientific integrity, the following protocol is designed as a self-

validating system. It accounts for the physicochemical sensitivities of the hydroiodide salt while

controlling for biological artifacts.
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Step-by-Step Methodology
Reagent Preparation (Light-Shielded):

Action: Weigh 10.0 mg of D-Glucosamine hydroiodide and dissolve in 10 mL of serum-free

DMEM to create a 1 mg/mL stock.

Causality: Perform this step in amber tubes. The hydroiodide salt is light-sensitive; photo-

oxidation will degrade the compound and introduce free iodine, which is cytotoxic to

primary cells.

Sterilization: Filter through a 0.22 µm PES syringe filter. Do not autoclave, as heat will

rapidly degrade the amino sugar[1].

Cell Seeding:

Action: Seed primary articular chondrocytes in a 24-well plate at a density of

cells/well. Allow 24 hours for attachment.

Treatment Phase:

Action: Dilute the stock solution in culture media to achieve a final working concentration

of 100 µg/mL[5]. Replace the media in the wells with the treatment media.

Causality: Concentrations around 100 µg/mL have been empirically shown to maximize

GAG secretion without inducing hyperosmotic stress on the chondrocytes[5].

Incubation:

Action: Incubate for 48 to 72 hours at 37°C in a 5%

humidified atmosphere.

Self-Validation & Quantification (DMMB Assay):

Action: Harvest the culture medium and digest the cell layer with papain. Quantify sulfated

GAGs using the Dimethylmethylene Blue (DMMB) colorimetric assay.
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Validation Checkpoint: You must measure the total DNA content (e.g., using PicoGreen) in

parallel. Calculate the GAG/DNA ratio. If total DNA increases proportionally with GAGs,

the compound merely induced cell proliferation. A true positive result—validating the

matrix-enhancing property of the hydroiodide salt—is defined by a statistically significant

increase in the GAG/DNA ratio, proving upregulated synthesis per cell[5].

1. Reagent Prep
Dissolve GlcN-HI in DMEM

3. Treatment Phase
100 µg/mL Dosing

2. Cell Seeding
Primary Articular Chondrocytes

4. Incubation
48-72 Hours at 37°C

5. Validation Assay
DMMB GAG / DNA Ratio

Click to download full resolution via product page

Step-by-step in vitro workflow for evaluating chondrocyte GAG synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b084723?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/US20050014720A1/en
https://patents.google.com/patent/US20050014720A1/en
https://patents.google.com/patent/US3683076A/en
https://patents.google.com/patent/US3683076A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-deoxy-D-glucose-hydroiodide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-deoxy-D-glucose-hydroiodide
https://www.slideserve.com/emily/glucosamine
https://www.slideserve.com/emily/glucosamine
https://www.researchgate.net/publication/224940516_A_Clinical_Study_on_Glucosamine_Sulfate_versus_Combination_of_Glucosamine_Sulfate_and_NSAIDs_in_Mild_to_Moderate_Knee_Osteoarthritis
https://www.benchchem.com/product/b084723/docs#advanced-technical-guide-safety-data-profiling-2-amino-2-deoxy-d-glucose-hydroiodide
https://www.benchchem.com/product/b084723/docs#advanced-technical-guide-safety-data-profiling-2-amino-2-deoxy-d-glucose-hydroiodide
https://www.benchchem.com/product/b084723/docs#advanced-technical-guide-safety-data-profiling-2-amino-2-deoxy-d-glucose-hydroiodide
https://www.benchchem.com/product/b084723/docs#advanced-technical-guide-safety-data-profiling-2-amino-2-deoxy-d-glucose-hydroiodide
https://www.benchchem.com/product/b084723?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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